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Compound of Interest |

Compound Name: (8R)-3,5-Dimethylmorpholine
Cat. No.: B13321966
Get Quote

(3R)-3,5-Dimethylmorpholine, identified by its CAS Number 591779-91-8, is a chiral
heterocyclic compound with significant utility as a building block in pharmaceutical and
agrochemical synthesis.[1][2] Its defined stereochemistry is crucial for creating bioactive
molecules where precise three-dimensional structure dictates pharmacological activity.[1]
However, as with many reactive small molecules, its utility is matched by potential hazards that
necessitate a robust understanding and implementation of safety protocols. This guide provides
a comprehensive framework for researchers, scientists, and drug development professionals to
handle (3R)-3,5-Dimethylmorpholine safely, ensuring both personal safety and the integrity of
experimental outcomes. The protocols described herein are designed as a self-validating
system, grounded in established chemical safety principles and regulatory standards.

Section 1: Hazard Identification and GHS
Classification

The first step in any safety protocol is a thorough understanding of the potential hazards.
(3R)-3,5-Dimethylmorpholine and its related isomers are classified under the Globally
Harmonized System (GHS) as hazardous substances. It is crucial to note that classifications
may vary slightly between suppliers and for different isomers or salt forms. Therefore, always
consult the specific Safety Data Sheet (SDS) provided with the material. The information
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presented here represents a consolidation of available data for closely related
dimethylmorpholine compounds.

The primary hazards are associated with its flammability and its corrosive and irritant effects on
skin, eyes, and the respiratory tract.[3][4]

Table 1: GHS Classification for Dimethylmorpholine Isomers

. . Hazard
Hazard Class Category Pictogram Signal Word
Statement
H225: Highly
flammable
liquid and
Flammable Category 2 or vapour or
L. GHSO02: Flame  Danger
Liquids 3 H226:
Flammable
liquid and
vapor.[3]
- GHSO07: _
Acute Toxicity, ] ) H302: Harmful if
Category 4 Exclamation Warning
Oral swallowed.[3]
Mark
Skin GHSO07: H315: Causes
Corrosion/Irritatio  Category 2 Exclamation Warning skin irritation.[3]
n Mark [4]
H318: Causes
serious eye
_ GHSO05:
Serious Eye ] Danger / damage or H319:
o Category 1 or 2A  Corrosion / ) )
Damage/Irritation GHS07 Warning Causes serious

eye irritation.[3]

[4]

| Specific Target Organ Toxicity | Category 3 | GHSO07: Exclamation Mark | Warning | H335: May
cause respiratory irritation.[3][4] |
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Section 2: Physicochemical Properties

Understanding the physical properties of a chemical is fundamental to its safe handling and

storage.

Table 2: Physicochemical Data for (3R,5R)-3,5-Dimethylmorpholine

Property Value Source
CAS Number 591779-91-8

Molecular Formula C6H13NO [2][5]
Molecular Weight 115.17 g/mol [2][5][6]
Physical Form Liquid [4]

| Storage Temperature | Room Temperature; Keep in dark place, inert atmosphere, sealed in
dry. [[3] |

Note: The hydrochloride salt form (CAS 1542268-31-4) is a solid.[7]

Section 3: Engineering Controls and Personal
Protective Equipment (PPE)

A multi-layered approach to safety, beginning with engineering controls and supplemented by
robust PPE, is essential. This strategy, often termed the "Hierarchy of Controls," prioritizes
removing the hazard at its source.

Engineering Controls: The Primary Barrier

The causality behind using engineering controls is to contain the chemical, thereby minimizing
the potential for respiratory and dermal exposure.

e Chemical Fume Hood: All handling of (3R)-3,5-Dimethylmorpholine, including weighing,
transferring, and use in reactions, must be conducted within a certified chemical fume hood.
[8] This is non-negotiable, as it provides essential ventilation to prevent the accumulation of

flammable and irritating vapors.[9]
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o Safety Showers and Eyewash Stations: These must be readily accessible and located close
to the workstation.[9] Their immediate availability is critical for emergency decontamination in
the event of a significant splash or exposure.

Personal Protective Equipment (PPE): The Last Line of
Defense

PPE does not eliminate the hazard, but it provides a critical barrier between the user and the
chemical.

e Eye and Face Protection: Wear tightly fitting safety goggles and a face shield.[9][10] The risk
of serious eye damage (H318) from a splash necessitates this dual layer of protection.[3]

¢ Skin Protection:

o Gloves: Wear nitrile rubber gloves (minimum layer thickness: 0.11 mm) or other
appropriate chemically resistant gloves.[10] Always inspect gloves for integrity before use
and use proper removal techniques to avoid contaminating skin.[11]

o Lab Coat/Protective Clothing: A flame-retardant lab coat or chemical-resistant apron is
mandatory to protect against skin contact and in the event of a fire.[12]

» Respiratory Protection: If there is a risk of exceeding exposure limits or if engineering
controls fail, a NIOSH-approved respirator with organic vapor cartridges is required.[9][13]
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Hierarchy of Controls for (3R)-3,5-Dimethylmorpholine

Elimination (Most Effective)

Substitution

Engineering Controls
- Chemical Fume Hood
- Safety Shower/Eyewash

Administrative Controls
- SOPs
- Training

PPE (Least Effective)
- Goggles & Face Shield
- Gloves, Lab Coat
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Emergency Response Workflow: Chemical Spill
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Caption: Step-by-step workflow for responding to a spill.
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Section 6: Stability and Reactivity

Reactivity: No specific data is available for (3R)-3,5-Dimethylmorpholine, but similar
compounds are stable under recommended storage conditions. [14]* Chemical Stability: The
product is stable at normal temperatures and pressure. [14]* Conditions to Avoid: Heat,
flames, sparks, and exposure to incompatible materials. [9]* Incompatible Materials: Strong
oxidizing agents, acids. [9]* Hazardous Decomposition Products: Thermal decomposition
can produce toxic gases such as carbon monoxide, carbon dioxide, and nitrogen oxides. [9]
[10]

Section 7: Disposal Considerations

Waste from (3R)-3,5-Dimethylmorpholine is considered hazardous waste.

Product and Contaminated Materials: All surplus material, absorbent used for spills, and
contaminated packaging must be disposed of through a licensed professional waste disposal
service. [8][13]Do not dispose of it in standard laboratory trash or down the drain.

Regulatory Compliance: Disposal must be in accordance with all applicable local, state, and
federal regulations. [14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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